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Compound of Interest

Compound Name: 1-Bromopentadecane-d3

Cat. No.: B15560026

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-
Bromopentadecane-d3 as an internal standard in sample preparation for the quantitative

analysis of non-polar, long-chain analytes. Given its structural properties as a deuterated 15-

carbon alkyl bromide, it is an ideal internal standard for mass spectrometry-based methods,

such as Gas Chromatography-Mass Spectrometry (GC-MS), to ensure accuracy and precision

by correcting for analyte loss during sample processing and instrumental analysis.

Application: Quantification of Long-Chain Alkyl
Halides in Environmental Matrices
This protocol details the determination of 1-bromopentadecane in a complex environmental

matrix, such as sediment. The methodology can be adapted for other long-chain alkyl halides

and similar hydrophobic compounds in various biological and environmental samples. The use

of a deuterated internal standard like 1-Bromopentadecane-d3 is crucial for mitigating matrix

effects and variabilities in extraction efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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